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Compound of Interest

Compound Name: 3-Bromo-3-methyl-2-butanone

Cat. No.: B1330662

An In-depth Technical Guide to the Material Safety of 3-Bromo-3-methyl-2-butanone

This guide provides comprehensive safety and handling information for 3-Bromo-3-methyl-2-
butanone (CAS No: 2648-71-7), intended for researchers, scientists, and professionals in drug
development. The following sections detail the compound's properties, hazards, and the
necessary protocols for safe handling, storage, and emergency response.

Chemical Identification

This section provides the fundamental identifiers for 3-Bromo-3-methyl-2-butanone.
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Identifier Value Source
IUPAC Name 3-bromo-3-methylbutan-2-one [1]
CAS Number 2648-71-7 [1]12]
Molecular Formula CsHeBrO [1]
Molecular Weight 165.03 g/mol [1]
1-Bromo-1-methylethyl Methyl
Synonyms [2]
Ketone
XHCWDDGZFBAXRT-
InChl Key [1]

UHFFFAOYSA-N

PubChem CID 344911 [1]

Physical and Chemical Properties

A summary of the key physical and chemical properties is presented below. Note the conflicting
information regarding its physical state, which may vary between suppliers.

Property Value Source

Colorless to Yellow to Orange
Appearance o ) [2]
clear liquid OR solid

Purity >96.0% (GC) [2]
Computed Molar Refractivity 86.1 [1]
Computed Polarizability 17.1 Az [1]

Hazard Identification and GHS Classification

3-Bromo-3-methyl-2-butanone is classified as a hazardous substance. The GHS
classification provides a universally understood system for communicating these hazards.
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GHS Classification

Code

Description Source

GHSO07 (Exclamation

Pictogram

Mark)
Signal Word Warning [1]

o Flammable liquid and
Flammable Liquids H226 [1][2]
vapor
Acute Toxicity, Oral H302 Harmful if swallowed [1]
Skin o
) o H315 Causes skin irritation [1]

Corrosion/Irritation
Serious Eye Causes serious eye

H319 [1]

Damage/Irritation

irritation

A logical workflow for hazard communication, from classification to user action, is illustrated

below.
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User Action

Emergency Response

Hazard Communication

Hazard Identification

Safe Handling &
Storage Protocols

Personal Protective
Equipment (PPE)

3-Bromo-3-methyl- i GHS Classification > P:::at{:;:aEmleznGe:‘ssm) Safety Data Sheet -
> = >
2-butanone (e.g., H226, H302)  Signal Word (Warning) (SDS)

Exposure Occurs

E}Kosure Thg \

s

Inhalation Skin Contact Eye Contact Ingestion
7 \
/ \

Immediate Action

Move to Fresh Air Remove Contaminated Clothing Rinse with Water (15 min) Rinse Mouth

Provide Oxygen if needed Wash with Soap & Water Remove Contact Lenses DO NOT Induce Vomiting

Follow-Up
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Spill Detected

1. Secure Area
- Evacuate Personnel
- Remove Ignition Sources

'

2. Don PPE
- Gloves, Goggles, Lab Coat
- Respirator (if needed)

3. Contain Spill
- Use Inert Absorbent Material

4. Collect Waste
- Use Non-Sparking Tools
- Place in Labeled Container

5. Decontaminate Area
- Wash with Soap & Water

6. Dispose of Waste
- Follow Regulations

Cleanup Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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